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A Comparative Guide to the Barrier Properties of
Nylon 6/66 Films
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the barrier properties of Nylon 6/66 films

against gases and liquids, offering a comparative analysis with common alternative materials:

Polyethylene Terephthalate (PET), Ethylene Vinyl Alcohol (EVOH), and Polyvinylidene Chloride

(PVDC). The information presented herein is supported by experimental data and detailed

methodologies to assist in material selection for sensitive applications.

Executive Summary
Nylon 6/66, a copolymer of Nylon 6 and Nylon 66, is a versatile thermoplastic film known for its

mechanical strength and moderate barrier properties. This guide demonstrates that while

Nylon 6/66 offers a good barrier to oxygen and carbon dioxide, its performance, particularly

against water vapor, is influenced by relative humidity. In comparison, EVOH provides an

exceptional oxygen barrier in dry conditions, but is also sensitive to moisture. PVDC, on the

other hand, offers an excellent barrier to both oxygen and water vapor, with less sensitivity to

humidity. PET provides a good balance of mechanical and moderate barrier properties. The

choice of the optimal barrier film depends on the specific application, considering factors such

as the nature of the substance to be protected, environmental conditions (especially humidity),

and cost.
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Comparative Barrier Performance Data
The following tables summarize the quantitative barrier properties of Nylon 6/66 and its

alternatives. It is important to note that direct comparison can be challenging due to variations

in test conditions (e.g., temperature, relative humidity, film thickness) across different data

sources. Where possible, data has been normalized or presented with corresponding test

conditions.

Table 1: Oxygen Transmission Rate (OTR) of Various
Polymer Films

Film Material Thickness (µm) OTR (cm³/m²·day) Test Conditions

Nylon 6/66 25 27 23°C, 0% RH[1]

25 28 23°C, 65% RH[1]

25 117 23°C, 90% RH[1]

18 ~34-37 23-25°C, 0% RH[2]

PET Not Specified 16.953 23°C, 50% RH

Not Specified 50 - 150 Not Specified[3]

EVOH (32% ethylene) Not Specified 0.3 23°C, 65% RH[4]

Not Specified <1.5 Dry Conditions[5]

PVDC 40 <15 Not Specified[6]

Not Specified 0.1
23°C, 85% RH (for a

120 g/m² structure)[7]

Table 2: Water Vapor Transmission Rate (WVTR) of
Various Polymer Films
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Film Material Thickness (µm) WVTR (g/m²·day) Test Conditions

Nylon 6/66 18 ~153 38°C, 85-90% RH[2]

25 50 23°C, 85% RH

PET 25 ~18
Room Temperature,

High Humidity[8]

100 Varies with Temp. 100% RH[9]

EVOH (laminated) Not Specified 0.5 Not Specified[4]

PVDC 40 ~3.5 Not Specified[6][10]

Coated PVC ~0.16
40°C, 75% RH (for a

120 g/m² structure)[7]

Table 3: Carbon Dioxide (CO₂) Transmission Rate of
Various Polymer Films

Film Material Thickness (µm)
CO₂TR
(cm³/m²·day)

Test Conditions

Nylon 6/66 Not Specified ~67 - 111 23-25°C, 0% RH[2]

PET Not Specified 110 20°C[8]

EVOH (32% ethylene) 20 0.81 Not Specified[8]

PVDC Not Specified
0.1 - 2.4 (Permeability

in cc)
Not Specified[1][11]

Table 4: Organic Solvent Barrier Properties
Quantitative, directly comparable data for the permeability of these films to specific organic

solvents is limited in publicly available literature. The following provides a qualitative summary

and available data on fuel components.
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Film
Material

Ethanol Methanol Toluene Hexane
General
Remarks

Nylon 6/66
Moderate

Barrier

Moderate

Barrier
Good Barrier Good Barrier

Generally

good

resistance to

oils, greases,

and some

solvents.[12]

PET Good Barrier Good Barrier
Moderate

Barrier

Moderate

Barrier

Good

chemical

resistance to

a wide range

of chemicals.

EVOH

Poor Barrier

(plasticizing

effect)[8]

Poor Barrier

(plasticizing

effect)[1][8]

Excellent

Barrier[11]

Excellent

Barrier

Highly

resistant to

oils and

organic

solvents in

the absence

of moisture.

[4] Alcohols

can

significantly

increase its

permeability.

[1]

PVDC Excellent

Barrier

Excellent

Barrier

Excellent

Barrier

Excellent

Barrier

Excellent

chemical

resistance to

a broad

range of

solvents,

acids, and

alkalis.[13]
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to n-hexane

is very low.[1]

[11]

Experimental Protocols
Accurate evaluation of barrier properties relies on standardized testing methodologies. The

following sections detail the principles of the key experimental protocols used to generate the

data in this guide.

Oxygen Transmission Rate (OTR) - ASTM D3985
This method determines the steady-state rate of oxygen gas transmission through a plastic

film.

Principle: A film sample is sealed as a barrier between two chambers. One chamber contains

a constant high concentration of oxygen (typically 100%), while the other chamber is initially

purged with an oxygen-free carrier gas (e.g., nitrogen). The carrier gas transports any

oxygen that permeates through the film to a coulometric sensor. The sensor generates an

electrical current proportional to the amount of oxygen detected.[6]

Apparatus: An OTR test instrument consisting of a diffusion cell, a coulometric sensor, and

systems for controlling temperature, humidity, and gas flow.

Procedure:

The film specimen is clamped into the diffusion cell.

The system is purged with the carrier gas to establish a zero-oxygen baseline.

Oxygen is introduced into the high-concentration chamber.

The amount of oxygen permeating through the film is continuously measured by the

sensor until a steady-state transmission rate is achieved.

Data Presentation: OTR is typically reported in cubic centimeters of oxygen per square

meter per 24-hour period (cm³/m²·day) at specified temperature and relative humidity.
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Water Vapor Transmission Rate (WVTR) - ASTM F1249
This method is used to determine the rate of water vapor transmission through flexible barrier

materials.

Principle: A film sample is sealed between a chamber with a controlled high relative humidity

and a chamber with a dry carrier gas (e.g., nitrogen). Water vapor that permeates through

the film is carried by the dry gas to a modulated infrared sensor. The sensor detects the

amount of water vapor, which is then used to calculate the transmission rate.[4][14]

Apparatus: A WVTR test instrument with a diffusion cell, an infrared sensor, and systems for

controlling temperature, humidity, and gas flow.

Procedure:

The film specimen is mounted in the diffusion cell.

The test is initiated by exposing one side of the film to a controlled high humidity

environment.

The dry carrier gas on the other side of the film transports any permeated water vapor to

the IR sensor.

The measurement continues until a steady-state WVTR is reached.

Data Presentation: WVTR is typically reported in grams of water per square meter per 24-

hour period (g/m²·day) at a specified temperature and relative humidity gradient.

Another common method for WVTR is ASTM E96, which involves sealing the test specimen

over a dish containing either a desiccant (dry cup method) or water (wet cup method) and

measuring the weight change over time.[3][6][15]

Gas Transmission Rate (GTR) for CO₂ - ASTM D1434
This standard provides a method for determining the permeability of plastic films to various

gases, including carbon dioxide.
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Principle: The test film separates a chamber containing the test gas (CO₂) at a known

pressure from a second chamber at a lower pressure. The quantity of gas that permeates

through the film is measured by monitoring the pressure increase in the low-pressure

chamber (manometric method) or the volume change at constant pressure (volumetric

method).[3][4][6][14][15]

Apparatus: A gas permeability testing apparatus with a diffusion cell, pressure or volume

measurement devices, and temperature control.

Procedure:

The film sample is mounted in the diffusion cell.

The system is evacuated to remove any residual gases.

The test gas (CO₂) is introduced into the high-pressure chamber.

The change in pressure or volume in the low-pressure chamber is recorded over time until

a steady-state permeation rate is established.

Data Presentation: GTR is reported in cubic centimeters of gas per square meter per 24-

hour period at a given temperature and pressure differential (cm³/m²·day).

Organic Liquid/Vapor Permeability
There is no single, universally adopted ASTM standard for measuring the permeability of plastic

films to a wide range of organic liquids and vapors. However, common methods are based on

gravimetric principles or static diffusion cells.

Principle (Gravimetric Method): A test cup containing the organic liquid is sealed with the film

sample. The assembly is placed in a controlled environment, and the weight loss of the cup

over time is measured. This weight loss corresponds to the amount of solvent that has

permeated through the film.

Principle (Static Diffusion Cell): A two-chamber cell is separated by the film specimen. The

organic liquid or its vapor is introduced into one chamber (the source chamber). The
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concentration of the solvent in the other chamber (the receiving chamber) is monitored over

time, often using gas chromatography (GC) or other sensitive analytical techniques.[16]

Data Presentation: Permeation rates for organic liquids are typically reported in grams per

square meter per 24-hour period (g/m²·day).

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for evaluating the barrier properties of

polymer films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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